1. Home
  2. Product
  3. 5-{3-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid
5-{3-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid 5-{3-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0894973
InChI: InChI=1S/C21H18ClN3O4S/c1-4-7-24-19(27)16(18(26)23-21(24)30)9-13-8-11(2)25(12(13)3)14-5-6-17(22)15(10-14)20(28)29/h4-6,8-10H,1,7H2,2-3H3,(H,28,29)(H,23,26,30)/b16-9+
SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)C=C3C(=O)NC(=S)N(C3=O)CC=C
Molecular Formula: C21H18ClN3O4S
Molecular Weight: 443.9 g/mol

5-{3-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid

CAS No.:

Cat. No.: VC0894973

Molecular Formula: C21H18ClN3O4S

Molecular Weight: 443.9 g/mol

* For research use only. Not for human or veterinary use.

5-{3-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid -

Specification

Molecular Formula C21H18ClN3O4S
Molecular Weight 443.9 g/mol
IUPAC Name 2-chloro-5-[3-[(E)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]-2,5-dimethylpyrrol-1-yl]benzoic acid
Standard InChI InChI=1S/C21H18ClN3O4S/c1-4-7-24-19(27)16(18(26)23-21(24)30)9-13-8-11(2)25(12(13)3)14-5-6-17(22)15(10-14)20(28)29/h4-6,8-10H,1,7H2,2-3H3,(H,28,29)(H,23,26,30)/b16-9+
Standard InChI Key FVJTUCPRIJCHIP-CXUHLZMHSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)/C=C/3\C(=O)NC(=S)N(C3=O)CC=C
SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)C=C3C(=O)NC(=S)N(C3=O)CC=C
Canonical SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(=O)O)C)C=C3C(=O)NC(=S)N(C3=O)CC=C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19